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Compound of Interest

Compound Name: 2-Hydroxypentanal

Cat. No.: B15218254 Get Quote

An In-depth Technical Guide to the Solubility of 2-Hydroxypentanal in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxypentanal is a bifunctional organic molecule containing both a hydroxyl and an

aldehyde functional group. This structure imparts a degree of polarity, influencing its solubility in

various organic solvents. Understanding the solubility of 2-Hydroxypentanal is critical for a

range of applications, including its use as a pharmaceutical intermediate, in the synthesis of

fine chemicals, and for the development of novel drug delivery systems.

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Hydroxypentanal. Due to the limited availability of specific quantitative solubility data in

publicly accessible literature, this document focuses on providing a robust experimental

framework for determining its solubility in a variety of organic solvents. The protocols outlined

herein are designed to be adaptable to specific laboratory capabilities and research needs.

Physicochemical Properties of 2-Hydroxypentanal
A summary of the key physicochemical properties of 2-Hydroxypentanal is presented in Table

1. These properties are essential for understanding its solubility behavior.
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Property Value Reference

Molecular Formula C₅H₁₀O₂ --INVALID-LINK--

Molecular Weight 102.13 g/mol --INVALID-LINK--

Appearance Colorless to pale yellow liquid

Boiling Point
~151.6 °C at 760 mmHg

(Predicted)

Density ~0.997 g/cm³ (Predicted)

LogP (Octanol-Water Partition

Coefficient)
0.49 (Predicted) --INVALID-LINK--

General Solubility
Soluble in water and polar

organic solvents.

Theoretical Considerations for Solubility
The principle of "like dissolves like" is the cornerstone for predicting solubility. 2-
Hydroxypentanal possesses both a polar hydroxyl group, capable of hydrogen bonding, and a

polar aldehyde group. It also has a nonpolar five-carbon backbone. This amphiphilic nature

suggests the following solubility trends:

High Solubility in Polar Protic Solvents: Solvents like methanol, ethanol, and isopropanol are

expected to be excellent solvents for 2-Hydroxypentanal due to their ability to engage in

hydrogen bonding with the hydroxyl group.

Good Solubility in Polar Aprotic Solvents: Solvents such as acetone, ethyl acetate, and

acetonitrile, which are polar but do not have hydrogen bond-donating capabilities, are also

expected to be effective solvents due to dipole-dipole interactions with the carbonyl and

hydroxyl groups.

Limited Solubility in Nonpolar Solvents: Nonpolar solvents like hexane, toluene, and

dichloromethane are anticipated to be poor solvents for 2-Hydroxypentanal. The energy

required to break the hydrogen bonds between 2-Hydroxypentanal molecules would not be

sufficiently compensated by the weak van der Waals forces with nonpolar solvent molecules.
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Experimental Protocol for Determining the Solubility
of 2-Hydroxypentanal
The following is a detailed methodology for the experimental determination of the solubility of 2-
Hydroxypentanal in various organic solvents.

Materials and Equipment
2-Hydroxypentanal (of known purity)

Selected organic solvents (analytical grade or higher)

Analytical balance (± 0.1 mg accuracy)

Vials with screw caps

Constant temperature incubator/shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, Gas

Chromatograph, or High-Performance Liquid Chromatograph)

Experimental Workflow
The overall experimental workflow for determining the solubility of 2-Hydroxypentanal is
depicted in the following diagram.
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Sample Preparation

Equilibration Sampling & Dilution Quantification

Select & Prepare Solvent

Add excess solute to solvent

Weigh 2-Hydroxypentanal

Equilibrate at constant temperature with agitation Allow solid to settle Filter supernatant Dilute sample for analysis Quantify concentration using analytical method (UV-Vis, GC, HPLC) Calculate solubility

Preparation Measurement Analysis

Prepare standard solutions Scan UV-Vis spectrum to find λmax

Prepare diluted sample

Measure absorbance of standards and sample at λmax Plot calibration curve (Absorbance vs. Concentration) Determine sample concentration
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Preparation

GC Analysis Quantification

Prepare standard solutions

Inject standards and sample into GC

Prepare diluted sample

Separate components on GC column Detect with FID Integrate peak areas Plot calibration curve (Peak Area vs. Concentration) Determine sample concentration

Preparation

HPLC Analysis Quantification

Prepare standard solutions

Inject standards and sample into HPLC

Prepare diluted sample

Separate on reversed-phase column Detect with UV detector Integrate peak areas Plot calibration curve (Peak Area vs. Concentration) Determine sample concentration
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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